Cas no 2229472-75-5 (3-(1-methyl-1H-indol-5-yl)oxolane-2,5-dione)

• Product Name: 3-(1-methyl-1H-indol-5-yl)oxolane-2,5-dione
• CAS No: 2229472-75-5
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 6009998
• PubChem ID: 165707734
• Update Time: 2025-06-12

3-(1-methyl-1H-indol-5-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indol-5-yl)oxolane-2,5-dione
• 2229472-75-5
• EN300-1793941

• Inchi： 1S/C13H11NO3/c1-14-5-4-9-6-8(2-3-11(9)14)10-7-12(15)17-13(10)16/h2-6,10H,7H2,1H3
• InChI Key： VTAGNRRYKHUUKN-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CC2=C(C=CN2C)C=1)=O

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.3Ų

Additional information on 3-(1-methyl-1H-indol-5-yl)oxolane-2,5-dione

Comprehensive Overview of 3-(1-methyl-1H-indol-5-yl)oxolane-2,5-dione (CAS No. 2229472-75-5): Properties, Applications, and Research Insights

The compound 3-(1-methyl-1H-indol-5-yl)oxolane-2,5-dione (CAS No. 2229472-75-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, combining an indole moiety with a dioxolane ring, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting neurodegenerative diseases and inflammatory pathways, aligning with current trends in precision medicine.

One of the most searched questions about this compound revolves around its synthetic routes and mechanism of action. Studies suggest that 3-(1-methyl-1H-indol-5-yl)oxolane-2,5-dione can act as a precursor for small-molecule inhibitors, which are pivotal in modulating enzyme activity. Its electron-rich aromatic system enables interactions with biological targets, a property highly valued in cancer therapeutics and immunomodulation. This aligns with the growing demand for targeted therapies in oncology, a hot topic in 2024.

From a chemical perspective, the oxolane-2,5-dione core provides exceptional stability under physiological conditions, while the 1-methyl-1H-indol-5-yl group enhances solubility—a critical factor for drug bioavailability. Recent publications highlight its role in developing biodegradable polymers, addressing the global push for sustainable materials. These applications resonate with searches for green chemistry solutions and eco-friendly alternatives in industrial processes.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 2229472-75-5. Its chromatographic purity (>98%) makes it suitable for high-throughput screening, a frequent query among pharmaceutical researchers. The compound’s structure-activity relationship (SAR) data is also widely discussed in academic forums, particularly regarding its metabolic stability—a key concern in ADMET studies.

In material science, derivatives of 3-(1-methyl-1H-indol-5-yl)oxolane-2,5-dione exhibit promising photophysical properties, relevant to OLED technology and sensors. This connects with trending searches on flexible electronics and wearable devices. Its thermal stability (decomposition point >250°C) further supports applications in high-performance coatings, another area of industrial interest.

Safety profiles of this compound are frequently queried. While not classified as hazardous, standard laboratory precautions (gloves, ventilation) are recommended. Regulatory databases confirm its non-inclusion in restricted substance lists, making it accessible for global research. This addresses common concerns about compliance in cross-border collaborations.

Future research directions for CAS No. 2229472-75-5 may explore its catalytic applications or polymeric composites, bridging gaps between organic chemistry and nanotechnology. As the scientific community prioritizes multifunctional compounds, this molecule’s dual pharmacological and material science potential positions it as a compelling subject for interdisciplinary studies.